Cas no 338417-11-1 ((2E)-7-Chloro-2-{[(4-methoxyphenyl)amino]methylidene}-3,4-dihydro-2H-1,4-benzothiazin-3-one)

• Product Name: (2E)-7-Chloro-2-{[(4-methoxyphenyl)amino]methylidene}-3,4-dihydro-2H-1,4-benzothiazin-3-one
• CAS No: 338417-11-1
• MF: C₁₆H₁₃ClN₂O₂S
• MW: 332.804621458054
• CID: 5712575
• PubChem ID: 1475239
• Update Time: 2023-10-15

(2E)-7-Chloro-2-{[(4-methoxyphenyl)amino]methylidene}-3,4-dihydro-2H-1,4-benzothiazin-3-one Chemical and Physical Properties

Names and Identifiers

• 338417-11-1
• (2E)-7-chloro-2-[(4-methoxyanilino)methylidene]-4H-1,4-benzothiazin-3-one
• 4B-115
• (2E)-7-chloro-2-{[(4-methoxyphenyl)amino]methylidene}-3,4-dihydro-2H-1,4-benzothiazin-3-one
• AKOS005090873
• 7-CHLORO-2-[(4-METHOXYANILINO)METHYLENE]-2H-1,4-BENZOTHIAZIN-3(4H)-ONE
• 2H-1,4-Benzothiazin-3(4H)-one, 7-chloro-2-[[(4-methoxyphenyl)amino]methylene]-
• (2E)-7-Chloro-2-{[(4-methoxyphenyl)amino]methylidene}-3,4-dihydro-2H-1,4-benzothiazin-3-one

• Inchi： 1S/C16H13ClN2O2S/c1-21-12-5-3-11(4-6-12)18-9-15-16(20)19-13-7-2-10(17)8-14(13)22-15/h2-9,18H,1H3,(H,19,20)/b15-9+
• InChI Key： WKBODZAGYCZAKJ-OQLLNIDSSA-N
• SMILES： ClC1C=CC2=C(C=1)S/C(=C/NC1C=CC(=CC=1)OC)/C(N2)=O

Computed Properties

• Exact Mass: 332.0386265g/mol
• Monoisotopic Mass: 332.0386265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 75.7Ų

Experimental Properties

• Density: 1.454±0.06 g/cm3(Predicted)
• Boiling Point: 520.5±50.0 °C(Predicted)
• pka: 9.28±0.20(Predicted)